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Compound of Interest

Compound Name: Btk-IN-8

Cat. No.: B12427851

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of Bruton's tyrosine kinase (Btk) inhibitors, with a focus on a potent research
compound, BTK inhibitor 8, as a representative molecule. This document details its mechanism
of action, applications in immunology and cancer research, and relevant experimental
protocols.

Bruton's tyrosine kinase (Btk) is a critical non-receptor tyrosine kinase in the Tec kinase family.
It is a key component of the B-cell receptor (BCR) signaling pathway, playing a pivotal role in B-
cell development, activation, proliferation, and survival.[1] Dysregulation of Btk signaling is
implicated in various B-cell malignancies and autoimmune diseases, making it a prime
therapeutic target.[2][3]

Core Concepts: Mechanism of Action

Btk is activated downstream of various cell surface receptors, including the BCR, cytokine
receptors, and Toll-like receptors (TLRs).[4][5] Upon activation, Btk triggers a signaling cascade
involving the phosphorylation of downstream substrates like phospholipase Cy2 (PLCy2).[1]
This leads to the activation of pro-survival pathways, including nuclear factor kappa-light-chain-
enhancer of activated B cells (NF-kB) and the RAS-RAF-MEK-ERK pathway.[6] Btk inhibitors
function by blocking the kinase activity of Btk, thereby disrupting these downstream signaling
events and inhibiting the proliferation and survival of malignant B-cells.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12427851?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC11276629/
https://www.mdpi.com/2813-3757/3/2/10
https://pmc.ncbi.nlm.nih.gov/articles/PMC10762339/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7083517/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9386470/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11276629/
https://www.mdpi.com/2072-6694/17/3/557
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following table summarizes the in vitro potency of a representative Btk inhibitor, referred to
as BTK inhibitor 8 (Compound 27).

. Assay
Inhibitor Target IC50 (nM) L Reference
Condition
BTK inhibitor 8 In vitro kinase
Btk 0.11 [7]
(Compound 27) assay
BTK inhibitor 8 o Human whole
B cell activation 2 [7]
(Compound 27) blood (hWB)

Signaling Pathways
Btk is a central node in multiple signaling pathways crucial for both innate and adaptive

immunity.

B-Cell Receptor (BCR) Signaling Pathway

The BCR signaling cascade is fundamental for B-cell function. Btk is a key mediator in this
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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